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Compound of Interest

Compound Name: 4-Nonanone

Cat. No.: B1580890

Technical Support Center: 4-Nonanone

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with 4-Nonanone. It includes a comprehensive
troubleshooting guide, frequently asked questions (FAQs), and detailed experimental protocols
to ensure the stability and successful application of this compound in your research.

Stability and Storage

Proper handling and storage are crucial for maintaining the integrity of 4-Nonanone. Below are
the recommended conditions and a summary of its physical and chemical properties.

Storage Conditions: For optimal stability, 4-Nonanone should be stored in a cool, dark, and
well-ventilated place.[1] While it can be stored at ambient temperatures, refrigeration at
temperatures below 15°C is recommended for long-term storage to minimize potential
degradation.[1] The container should be tightly sealed to prevent exposure to moisture and air.

Summary of Physical and Chemical Properties:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1580890?utm_src=pdf-interest
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://www.benchchem.com/product/b1580890?utm_src=pdf-body
https://scispace.com/pdf/applications-of-norrish-type-i-and-ii-reactions-in-the-total-2lwhk9qldv.pdf
https://scispace.com/pdf/applications-of-norrish-type-i-and-ii-reactions-in-the-total-2lwhk9qldv.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Property Value

Molecular Formula CoH180[2]

Molecular Weight 142.24 g/mol [2]

Appearance Colorless to light yellow clear liquid[1]

Boiling Point 188 °C at 760 mmHg[2]

Flash Point 61 °C (142 °F)[1]

Density 0.819 g/cm? at 20°C

Solubility Soluble in organic solvents, limited solubility in
water

CAS Number 4485-09-0[2]

Troubleshooting Guide

Encountering issues in your experiments? This guide addresses common problems and
provides step-by-step solutions.

Issue 1: Inconsistent Experimental Results
Possible Causes:

» Impurity of 4-Nonanone: The presence of impurities can significantly affect reaction
outcomes.

o Degradation of 4-Nonanone: Improper storage or handling can lead to degradation, altering
its chemical properties.

e Reaction Conditions: Suboptimal reaction conditions such as temperature, pressure, or
reaction time can lead to inconsistent results.

Troubleshooting Workflow:
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Troubleshooting Inconsistent Results

Verify 4-Nonanone Purity (GC-MS)
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[Optimize Reaction Conditions (Temperature, Time, eth

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Potential Degradation Pathways of 4-Nonanone

Norrish Type |
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Norrish Type Il Oxidation Products
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Propyl & Pentanoyl Radicals Propene + 2-Hexanone
Butyl & Butanoyl Radicals Butene + 2-Pentanone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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